N-(5-methylisoxazol-3-yl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide
• InChI: InChI=1S/C14H15N3O4S/c1-9-5-12(16-21-9)15-14(19)11-7-20-8-13(18)17(11)6-10-3-2-4-22-10/h2-5,11H,6-8H2,1H3,(H,15,16,19)
• InChI Key: SKJCIWSADMIYNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2COCC(=O)N2CC3=CC=CS3
• Molecular Formula: C14H15N3O4S
• Molecular Weight: 321.35 g/mol

Description

N-(5-methylisoxazol-3-yl)-5-oxo-4-(thiophen-2-ylmethyl)morpholine-3-carboxamide is a small molecule with potential therapeutic applications. It is a member of the morpholine family of compounds and has been the subject of scientific research due to its interesting chemical properties and potential biological activity.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Researchers have synthesized a series of compounds with potential antimicrobial properties. While the exact compound was not specifically mentioned, related structures, such as those involving morpholino groups and heterocyclic components, have been explored for their in vitro antibacterial and antifungal activities against various pathogens (Desai, Dodiya, & Shihora, 2011).

Novel Heterocyclic Compounds Synthesis

A study focused on synthesizing novel heterocyclic compounds derived from visnaginone and khellinone, which demonstrated significant anti-inflammatory and analgesic activities. These compounds, including morpholine derivatives, were found to inhibit cyclooxygenase enzymes and possess potential therapeutic applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antipsychotic Potential

Another research direction involves the synthesis of heterocyclic carboxamides, exploring their potential as antipsychotic agents. The study synthesized various derivatives and evaluated their binding affinity to dopamine and serotonin receptors, indicating the importance of these structures in developing new therapeutic agents (Norman, Navas, Thompson, & Rigdon, 1996).

Antiobesity Activity

Diaryl dihydropyrazole-3-carboxamides were synthesized and tested for their antiobesity activity in animal models. The study highlights the potential of such compounds to serve as CB1 receptor antagonists, leading to appetite suppression and body weight reduction (Srivastava et al., 2007).

Orexin Receptor Antagonism

The disposition and metabolism of a novel orexin receptor antagonist, SB-649868, were explored, indicating the significance of such compounds in treating insomnia. The study detailed the metabolic pathways and the potential for further development of similar molecules (Renzulli, Nash, Wright, & Thomas, 2011).